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Compound of Interest

Compound Name: Subtilosin A

Cat. No.: B1628032 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Subtilosin A is a ribosomally synthesized and post-translationally modified peptide (RiPP)

produced by Bacillus subtilis. It belongs to the sactipeptide class of bacteriocins, characterized

by unique thioether cross-links between cysteine residues and the α-carbon of other amino

acids. These structural features contribute to its antimicrobial activity against a range of Gram-

positive and some Gram-negative bacteria, making it a molecule of interest for therapeutic

development. The heterologous expression of Subtilosin A in Escherichia coli offers a scalable

and genetically tractable platform for its production and engineering. This document provides a

detailed protocol for the expression and purification of Subtilosin A in E. coli systems.

The production of mature Subtilosin A in E. coli requires the co-expression of the precursor

peptide, SboA, along with the necessary modifying enzymes encoded by the alb gene cluster.

Specifically, the radical S-adenosylmethionine (SAM) enzyme AlbA is responsible for the

formation of the characteristic thioether bonds, while the metalloenzymes AlbE and AlbF are

essential for the head-to-tail macrocyclization of the peptide.
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While specific yields for recombinant Subtilosin A from E. coli are not widely published, yields

for Subtilosin A purified from its native producer, Bacillus subtilis, and for other heterologously

expressed sactipeptides can provide a benchmark.

Product
Production
Host

Purification
Method(s)

Yield Purity Reference

Subtilosin A
Bacillus

subtilis 168

n-butanol

extraction,

gel filtration,

thin-layer

chromatograp

hy

5.5 mg/L
Homogeneou

s
[1]

Subtilosin A

Bacillus

subtilis

JH642

n-butanol

extraction,

RP-HPLC

~2 mg/L Pure [2]

Subtilosin A1

Bacillus

subtilis

ORB6774

n-butanol

extraction,

RP-HPLC

~3 mg/L Pure [2]

Recombinant

sboA
E. coli Not specified Not specified

>90% (SDS-

PAGE)
[3]

Signaling and Biosynthetic Pathways
Native Regulation of the sbo-alb Operon in Bacillus
subtilis
The expression of the sbo-alb gene cluster, which encodes the components necessary for

Subtilosin A biosynthesis, is tightly regulated in its native host, B. subtilis. Several global

regulators, including ResD, Rok, and AbrB, modulate the transcription of this operon in

response to various cellular signals, such as anaerobic conditions.
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Caption: Regulation of the Subtilosin A biosynthetic operon in B. subtilis.

Experimental Workflow for Recombinant Production
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The overall process for producing and purifying Subtilosin A in E. coli involves several key

stages, from the design of the expression vectors to the final purification of the mature peptide.

Vector Construction Expression Purification

Vector Design Gene Synthesis Cloning Transformation Culture Growth Induction Cell Lysis Clarification Affinity Chromatography Cleavage (optional) Polishing Pure Subtilosin A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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